Cas no 1152829-85-0 (5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde)

• Product Name: 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde
• CAS No: 1152829-85-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5708605
• PubChem ID: 43263540
• Update Time: 2025-06-13

5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[Ethyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• EN300-725536
• 5-[ETHYL(METHYL)AMINO]-1,3-DIMETHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1152829-85-0
• CS-0349957
• 5-(Ethyl(methyl)amino)-1,3-dimethyl-1h-pyrazole-4-carbaldehyde
• 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C9H15N3O/c1-5-11(3)9-8(6-13)7(2)10-12(9)4/h6H,5H2,1-4H3
• InChI Key： SUXOVPMYDFFLNL-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)C=1N(C)CC

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.1Ų

Additional information on 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde

Research Brief on 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde (CAS: 1152829-85-0)

5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde (CAS: 1152829-85-0) is a pyrazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its structural properties, synthetic routes, and biological activities, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde as a precursor in the synthesis of novel kinase inhibitors. The study highlighted its efficient conversion into more complex structures through condensation reactions, yielding compounds with potent inhibitory effects on specific cancer-related kinases. The research emphasized the compound's versatility and its potential to serve as a scaffold for developing targeted therapies.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's physicochemical properties, including its solubility, stability, and reactivity under various conditions. The findings suggested that 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde exhibits favorable characteristics for pharmaceutical formulation, such as moderate solubility in organic solvents and stability at room temperature. These properties make it a viable candidate for further optimization in drug development pipelines.

Ongoing research efforts are also focusing on the compound's potential applications beyond kinase inhibition. Preliminary data from a 2024 preclinical study indicated that derivatives of 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde may exhibit anti-inflammatory and antimicrobial activities. These findings open new avenues for its use in treating infectious diseases and inflammatory disorders, though further validation is required.

In conclusion, 5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde (CAS: 1152829-85-0) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its role as a synthetic intermediate, coupled with its potential biological activities, underscores the need for continued research to fully exploit its therapeutic potential. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety profiles.